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Compound of Interest

Compound Name: CDK2-IN-4

Cat. No.: B606570 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for

CDK2-IN-4, a potent and selective CDK2 inhibitor used in research. Adherence to these

protocols is critical for ensuring laboratory safety and environmental protection. While a specific

Safety Data Sheet (SDS) for CDK2-IN-4 is not publicly available, the following procedures are

based on best practices for similar non-hazardous, research-grade small molecule inhibitors.[1]

[2]

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, ensure that appropriate Personal Protective

Equipment (PPE) is worn. This includes, at a minimum, nitrile gloves, safety glasses with side

shields, and a laboratory coat.[1] All handling of the solid compound and concentrated solutions

should be performed in a certified chemical fume hood to minimize inhalation risk.[1]

Quantitative Data Summary
For clarity and quick reference, the key properties of CDK2-IN-4 are summarized in the table

below.
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Property Value

Molecular Formula C₂₃H₁₈N₆O₂S

Molecular Weight 442.49 g/mol

CAS Number 2079895-42-2

IC₅₀ for CDK2/cyclin A 44 nM[3][4][5]

Solubility in DMSO 88 mg/mL (198.87 mM)[4]

Appearance Solid powder

Storage -20°C (long-term)

Step-by-Step Disposal Protocol
The proper disposal of CDK2-IN-4 and associated materials is essential to prevent accidental

exposure and environmental contamination. All waste materials should be handled in

accordance with institutional and local environmental health and safety (EHS) guidelines.

1. Waste Segregation:

All materials that have come into contact with CDK2-IN-4 must be segregated from general

laboratory waste.

This includes unused or expired solid compound, solutions containing CDK2-IN-4,

contaminated consumables (e.g., pipette tips, gloves, weighing papers), and empty vials.[2]

[6]

2. Waste Containment:

Solid Waste:

Collect unused solid CDK2-IN-4 and contaminated solid materials in a designated, leak-

proof, and clearly labeled hazardous waste container for solids.[2]

The container should be marked with "Hazardous Chemical Waste" and the full chemical

name "CDK2-IN-4".[6]
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Liquid Waste:

Collect all solutions containing CDK2-IN-4 in a separate, compatible, and sealed

hazardous waste container for liquids.[2]

Do not pour solutions down the drain unless explicitly permitted by local regulations and

with prior approval from your institution's EHS department.[1]

Be mindful of solvent compatibility. For instance, halogenated and non-halogenated

solvent waste streams should be kept separate.[2]

Empty Containers:

Empty vials that once held CDK2-IN-4 should be triple-rinsed with a suitable solvent (e.g.,

DMSO, followed by ethanol or methanol).

The rinsate from the triple-rinse procedure must be collected and disposed of as

hazardous liquid waste.[2]

After triple-rinsing, the container can typically be disposed of as non-hazardous laboratory

glass or plastic waste, following institutional policies.[2]

3. Labeling and Storage of Waste:

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"[6]

The full chemical name(s) of the contents, including solvents and their approximate

concentrations.[2]

Appropriate hazard symbols as required by your institution.

Store hazardous waste containers in a designated, secure, and well-ventilated area,

preferably with secondary containment to mitigate spills.[6]

4. Final Disposal:
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Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and proper disposal of the hazardous waste.[6]

Do not dispose of CDK2-IN-4 or its containers in the regular trash.[6]

Spill Management
In the event of a spill, the following steps should be taken immediately:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Protect Yourself: Don appropriate PPE, including respiratory protection if the spill involves a

significant amount of powder or generates aerosols.

Contain and Absorb: For liquid spills, absorb the material with an inert absorbent (e.g.,

vermiculite, sand). For solid spills, carefully cover the powder to prevent it from becoming

airborne.

Collect and Dispose: Carefully collect the absorbed material and any contaminated debris

using non-sparking tools and place it in a sealed, labeled hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Collect all cleaning materials for disposal as hazardous waste.

Experimental Workflow and Disposal Decision
Process
The following diagram illustrates the decision-making process for the proper handling and

disposal of CDK2-IN-4 waste.
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CDK2-IN-4 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b606570?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_CDK2_IN_14_d3.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_CDK2_IN_14_d3_in_a_Laboratory_Setting.pdf
https://www.medchemexpress.com/cdk2-in-4.html
https://www.selleckchem.com/products/cdk2-inhibitor-73.html
https://www.targetmol.com/compound/cdk2-in-4
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_Cdk2_IN_37.pdf
https://www.benchchem.com/product/b606570#cdk2-in-4-proper-disposal-procedures
https://www.benchchem.com/product/b606570#cdk2-in-4-proper-disposal-procedures
https://www.benchchem.com/product/b606570#cdk2-in-4-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606570?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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